Cas no 4222-20-2 (3,3-Diphenyl-3H-benzofchromene)

• Product Name: 3,3-Diphenyl-3H-benzofchromene
• CAS No: 4222-20-2
• Molecular Formula: C₂₅H₁₈O
• Molecular Weight: 334.4098
• MDL: MFCD00369541
• CID: 44855
• PubChem ID: 87557935

3,3-Diphenyl-3H-benzofchromene Properties

Names and Identifiers

• 3,3-Diphenyl-3H-benzo[f]chromene
• 3,3-Diphenyl-3H-naphtho[2,1-b]pyran
• 3,3-diphenylbenzo[f]chromene
• 3H-Naphtho[2,1-b]pyran, 3,3-diphenyl-
• 3H-Naphtho(2,1-b)pyran, 3,3-diphenyl-
• BAS 00398956
• Oprea1_449954
• Oprea1_568725
• 3,3-diphenylbenzo[f][1]benzopyran
• 2,2-Diphenyl-2H-1-oxaphenanthrene
• 3H-Naphtho[2,1-b]pyran,3,3-diphenyl-
• P710
• 3,3-diphenyl-[3H]-naphto[2,1-b]pyrane

• MDL： MFCD00369541
• InChIKey： UBNNJVRNPJVYBU-UHFFFAOYSA-N
• Inchi： 1S/C25H18O/c1-3-10-20(11-4-1)25(21-12-5-2-6-13-21)18-17-23-22-14-8-7-9-19(22)15-16-24(23)26-25/h1-18H
• SMILES： O1C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=2C([H])=C([H])C1(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 334.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 334.136
• Heavy Atom Count: 26
• Complexity: 478
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 6.18920
• PSA: 9.23000
• Refractive Index: 1.679
• Boiling Point: 511.1 °C at 760 mmHg
• Melting Point: 160°C(lit.)
• Flash Point: 265.1 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.187

3,3-Diphenyl-3H-benzofchromene Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

3,3-Diphenyl-3H-benzofchromene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%